Cas no 15208-70-5 (1,4-Benzenedicarboxamide, N,N'-bis(1-methylethyl)-)

1,4-Benzenedicarboxamide, N,N'-bis(1-methylethyl)- structure
15208-70-5 structure
Product Name:1,4-Benzenedicarboxamide, N,N'-bis(1-methylethyl)-
CAS No:15208-70-5
MF:C14H20N2O2
MW:248.320803642273
CID:1328981
PubChem ID:669051
Update Time:2025-04-20

1,4-Benzenedicarboxamide, N,N'-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxamide, N,N'-bis(1-methylethyl)-
    • 1-N,4-N-di(propan-2-yl)benzene-1,4-dicarboxamide
    • SR-01000478052
    • DTXSID00349941
    • AKOS000673527
    • ST042594
    • STL260622
    • Oprea1_192543
    • Oprea1_068521
    • N,N'-di(propan-2-yl)benzene-1,4-dicarboxamide
    • SR-01000478052-1
    • SCHEMBL8590217
    • 15208-70-5
    • N1,N4-BIS(PROPAN-2-YL)BENZENE-1,4-DICARBOXAMIDE
    • Inchi: 1S/C14H20N2O2/c1-9(2)15-13(17)11-5-7-12(8-6-11)14(18)16-10(3)4/h5-10H,1-4H3,(H,15,17)(H,16,18)
    • InChI Key: OZONEZQDQTYOAY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(NC(C)C)=O)NC(C)C

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.2Ų
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